2-Methyl-2,3-dihydro-1-benzofuran-5-sulfonyl chloride
Overview
Description
2-Methyl-2,3-dihydro-1-benzofuran-5-sulfonyl chloride is a chemical compound with the CAS Number: 369638-66-4 . It has a molecular weight of 232.69 . The IUPAC name for this compound is 2-methyl-2,3-dihydro-1-benzofuran-5-sulfonyl chloride .
Molecular Structure Analysis
The InChI code for 2-Methyl-2,3-dihydro-1-benzofuran-5-sulfonyl chloride is1S/C9H9ClO3S/c1-6-4-7-5-8(14(10,11)12)2-3-9(7)13-6/h2-3,5-6H,4H2,1H3 . This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
The compound has a molecular weight of 232.69 .Scientific Research Applications
Synthesis of Bioactive Molecules
2-Methyl-2,3-dihydro-1-benzofuran-5-sulfonyl chloride serves as a key intermediate in the synthesis of various bioactive molecules. It is particularly useful in constructing benzofuran derivatives that exhibit a wide range of biological activities, including anticancer , antibacterial , antioxidative , and antiviral properties . These derivatives are crucial for developing new therapeutic agents.
Anticancer Research
Benzofuran derivatives, including those derived from 2-Methyl-2,3-dihydro-1-benzofuran-5-sulfonyl chloride, have shown significant potential in anticancer research. They have been found to inhibit the growth of various cancer cell lines, such as leukemia, lung cancer, and ovarian cancer, making them promising candidates for cancer therapy development .
Enantioselective Synthesis
This compound is used in the enantioselective synthesis of chiral molecules. For instance, it can be utilized in the asymmetric reduction of ketones to produce enantiomerically pure substances, which are important in the pharmaceutical industry for creating drugs with specific desired effects .
Medicinal Chemistry
In medicinal chemistry, 2-Methyl-2,3-dihydro-1-benzofuran-5-sulfonyl chloride is a valuable building block for the design and synthesis of new drugs. Its incorporation into drug molecules can enhance their efficacy and reduce side effects, contributing to the development of better therapeutic options .
Natural Product Synthesis
The compound is also instrumental in the synthesis of natural products that contain a benzofuran ring. These natural products are often used as lead compounds for drug discovery, owing to their diverse pharmacological activities .
Chemical Research and Development
Researchers utilize 2-Methyl-2,3-dihydro-1-benzofuran-5-sulfonyl chloride in chemical research and development to create novel compounds with potential industrial applications. Its reactivity and versatility make it a valuable asset in the synthesis of complex organic molecules .
Future Directions
Benzofuran derivatives have emerged as important scaffolds with many biological properties . They demonstrate a wide range of biological and pharmacological activities, including anticancer properties . Evaluating the chemical structure of these compounds will guide future medicinal chemists in designing new drugs for cancer therapy that might give excellent results in in vivo/in vitro applications .
properties
IUPAC Name |
2-methyl-2,3-dihydro-1-benzofuran-5-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO3S/c1-6-4-7-5-8(14(10,11)12)2-3-9(7)13-6/h2-3,5-6H,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVCGMKIEGXZBRZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=C(O1)C=CC(=C2)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-2,3-dihydro-1-benzofuran-5-sulfonyl chloride | |
CAS RN |
369638-66-4 |
Source
|
| Record name | 2-methyl-2,3-dihydro-1-benzofuran-5-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1-(3,4-Dimethoxyphenyl)-2,5-dimethylpyrrol-3-yl]methanamine](/img/structure/B1420034.png)
![4,6-difluoro-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine](/img/structure/B1420040.png)
